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Compound of Interest

Compound Name: (R)-TCO-OH

Cat. No.: B12783804 Get Quote

Technical Guide: Safety and Handling of (R)-
TCO-OH
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for (R)-TCO-OH ((R)-trans-cyclooctenol), a critical reagent in bioorthogonal chemistry. Due to

the absence of a publicly available, comprehensive Safety Data Sheet (SDS) specifically for

(R)-TCO-OH, this guide synthesizes information from supplier data for the synonymous

compound (E)-cyclooct-4-enol, public chemical databases, and general laboratory safety

protocols for reactive chemical compounds.

Chemical Identification and Properties
(R)-TCO-OH is a strained cyclooctene derivative containing a hydroxyl group. This structure

allows for its application in "click chemistry," particularly in the strain-promoted alkyne-azide

cycloaddition (SPAAC) and inverse-electron-demand Diels-Alder reactions.
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Property Value Source

Chemical Name
(R)-trans-cyclooctenol, (E)-

cyclooct-4-en-1-ol

CAS Number 85081-69-2 [1][2][3]

Molecular Formula C₈H₁₄O [1][2][3][4][5]

Molecular Weight 126.20 g/mol [2][3][4][5]

Appearance Liquid [2]

Purity >90% (typical) [1]

Hazard Identification and Classification
Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

(E)-cyclooct-4-enol is classified with the following hazard.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Serious Eye

Damage/Eye Irritation
alt text Danger

H318: Causes serious

eye damage.[6][7]

Toxicological Data:

Specific toxicological data, such as LD50 (median lethal dose) or LC50 (median lethal

concentration) values for (R)-TCO-OH, are not readily available in the public domain. The

primary identified hazard is severe eye damage upon contact.[6][7] The toxicological properties

of this compound have not been fully investigated.

Handling and Personal Protective Equipment (PPE)
Given the identified hazards and the reactive nature of trans-cyclooctenes, stringent safety

protocols are mandatory.

Engineering Controls
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Ventilation: Work with (R)-TCO-OH should be conducted in a certified chemical fume hood to

minimize inhalation exposure.

Eye Wash Station and Safety Shower: An operational and easily accessible eye wash station

and safety shower are essential in the immediate work area.

Personal Protective Equipment (PPE)
The following PPE is recommended when handling (R)-TCO-OH:

Body Part Required PPE Specification/Standard

Eyes/Face
Safety goggles and a face

shield.
ANSI Z87.1 compliant.

Hands Chemical-resistant gloves.
Nitrile or other appropriate

material.

Body Laboratory coat. ---

A risk assessment should be performed for any new or modified procedures involving this

chemical.

First Aid Measures
In case of exposure to (R)-TCO-OH, the following first aid procedures should be followed

immediately:
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[8]

Skin Contact

Remove contaminated clothing. Wash skin with

soap and plenty of water. If irritation persists,

seek medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Storage and Stability
Proper storage is crucial to maintain the integrity and reactivity of (R)-TCO-OH and to ensure

safety.

Parameter Recommendation

Storage Temperature -20°C.[5][9][10]

Storage Conditions

Store in a tightly sealed container in a dry and

dark place.[5][9] Protect from light and moisture.

[10]

Solvent Usage
Use anhydrous solvents such as DMSO or DMF

for reconstitution to maintain stability.[9][10]

Stability

The half-life of TCO is short as it can naturally

isomerize to the less reactive cis-cyclooctene

(CCO). Long-term storage is not recommended.

[1]
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Disposal Considerations
All waste materials contaminated with (R)-TCO-OH, including empty containers, used PPE,

and spill cleanup materials, must be treated as hazardous waste.

Waste Segregation: Collect all (R)-TCO-OH waste separately from other laboratory waste.

Labeling: Clearly label waste containers with the chemical name and associated hazards.

Disposal: Dispose of hazardous waste through a licensed and certified waste disposal

company, in accordance with local, state, and federal regulations.

Experimental Protocols and Workflows
General Handling Workflow
The following diagram illustrates a generalized workflow for handling (R)-TCO-OH in a

laboratory setting.
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General Handling Workflow for (R)-TCO-OH

Preparation

Handling

Cleanup & Disposal

Don PPE

Verify Fume Hood Operation

Retrieve from -20°C Storage

Weigh/Measure in Fume Hood

Dissolve in Anhydrous Solvent

Perform Reaction

Quench Reaction (if applicable)

Segregate Hazardous Waste

Decontaminate Glassware

Dispose of Waste

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for safely handling (R)-TCO-OH.
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Bioorthogonal Reaction Pathway
(R)-TCO-OH is primarily used in bioorthogonal "click" reactions with tetrazine-containing

molecules. This reaction is an inverse-electron-demand Diels-Alder cycloaddition.

Inverse-Electron-Demand Diels-Alder Reaction

(R)-TCO-OH

Stable Dihydropyridazine Product

Cycloaddition

Tetrazine Derivative

Click to download full resolution via product page

Caption: The reaction of (R)-TCO-OH with a tetrazine derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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